Cas no 676645-65-1 (<br>(E)-5-(2-fluorophenyl)-4-((3-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol)

• Product Name: <br>(E)-5-(2-fluorophenyl)-4-((3-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol
• CAS No: 676645-65-1
• MF: C₁₆H₁₃FN₄S
• MW: 312.364624738693
• CID: 3053071
• PubChem ID: 6859107
• Update Time: 2025-04-21

<br>(E)-5-(2-fluorophenyl)-4-((3-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol Chemical and Physical Properties

Names and Identifiers

• <br>(E)-5-(2-fluorophenyl)-4-((3-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol
• 676645-65-1
• 5-(2-Fluorophenyl)-4-((3-methylbenzylidene)amino)-4H-1,2,4-triazole-3-thiol
• AKOS005511370
• 657-418-7
• 5-(2-fluorophenyl)-4-{[(E)-(3-methylphenyl)methylidene]amino}-2,4-dihydro-3H-1,2,4-triazole-3-thione
• AKOS024320327
• STK588609

• Inchi： 1S/C16H13FN4S/c1-11-5-4-6-12(9-11)10-18-21-15(19-20-16(21)22)13-7-2-3-8-14(13)17/h2-10H,1H3,(H,20,22)/b18-10+
• InChI Key： NAXPPNXDAMQARB-VCHYOVAHSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2F)N1/N=C/C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 312.08449577Da
• Monoisotopic Mass: 312.08449577Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.1Ų